Cas no 89622-82-2 (Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester)

Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester structure
89622-82-2 structure
Product name:Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester
CAS No:89622-82-2
MF:C14H26O5
MW:274.353245258331
CID:594647
PubChem ID:13267731

Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester
    • ditert-butyl 3-hydroxy-3-methylpentanedioate
    • DTXSID20533269
    • SCHEMBL10939959
    • ditert.-butyl 3-methyl-3-hydroxy-glutarate
    • 89622-82-2
    • FRKFWGBYXMXJOZ-UHFFFAOYSA-N
    • Di-tert-butyl 3-hydroxy-3-methylpentanedioate
    • Inchi: InChI=1S/C14H26O5/c1-12(2,3)18-10(15)8-14(7,17)9-11(16)19-13(4,5)6/h17H,8-9H2,1-7H3
    • InChI Key: FRKFWGBYXMXJOZ-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)CC(C)(CC(=O)OC(C)(C)C)O

Computed Properties

  • Exact Mass: 274.17802393g/mol
  • Monoisotopic Mass: 274.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 72.8Ų

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